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Compound of Interest
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Cat. No.: B1316501

For Researchers, Scientists, and Drug Development Professionals

Introduction to Methyl Sulfamate in Pharmaceutical
Synthesis

Methyl sulfamate (CHsNOsS) is a versatile reagent with potential applications in the synthesis
of pharmaceutical intermediates. It can serve as a source for the sulfamoyl group (-SO2NH2) in
the formation of N-sulfamates and O-sulfamates, which are functional groups presentin a
variety of biologically active molecules. The sulfamate moiety is a key feature in drugs targeting
steroid sulfatase (STS), carbonic anhydrases, and in the development of antiviral and
anticancer agents.[1][2] While the broader class of sulfamoylating agents, such as sulfamoyl
chloride, is more extensively documented, methyl sulfamate offers a potentially milder and
more stable alternative for the introduction of the sulfamoyl group.

This document provides detailed application notes and generalized protocols for the use of
methyl sulfamate in the N-sulfonylation of amines and O-sulfonylation of alcohols to generate
pharmaceutical intermediates.

N-Sulfonylation of Amines: Synthesis of N-
Sulfamoylated Pharmaceutical Intermediates
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The N-sulfamoylation of primary and secondary amines is a key transformation in the synthesis
of various pharmaceutical compounds. Methyl sulfamate can be employed as an N-
sulfonating agent to introduce the -SO2NH:z group onto a nitrogen-containing intermediate. This
reaction is particularly relevant in the development of novel therapeutic agents where the N-
sulfamate group can enhance biological activity or improve pharmacokinetic properties.

General Reaction Scheme

The reaction proceeds via the nucleophilic attack of the amine on the sulfur atom of methyl
sulfamate, leading to the formation of the N-sulfamoylated product and methanol as a
byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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